![molecular formula C18H16F4N2O3S B2791671 1-(4-fluorophenyl)sulfonyl-N-[3-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide CAS No. 317377-86-9](/img/structure/B2791671.png)
1-(4-fluorophenyl)sulfonyl-N-[3-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide
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Overview
Description
This compound is a pyrrolidine derivative . The pyrrolidine ring is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The compound has a molecular formula of C18H16F4N2O3S and a molecular weight of 416.39.
Molecular Structure Analysis
The compound contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle . It also contains fluorophenyl substituents at specific positions . The exact molecular structure can be determined using techniques like X-ray crystallography, NMR spectroscopy, etc., but such data is not available in the retrieved sources.Scientific Research Applications
- The pyrrolidine ring serves as a versatile scaffold for designing biologically active compounds. Medicinal chemists often use it due to its sp³-hybridization, stereochemistry contributions, and non-planarity (referred to as “pseudorotation”). Researchers have explored derivatives of this compound for various therapeutic targets .
- Structure–Activity Relationship (SAR) studies have investigated how different substituents affect biological activity. Stereogenicity of carbons within the pyrrolidine ring can lead to distinct binding modes with enantioselective proteins .
- Some derivatives of this compound have shown anti-inflammatory and analgesic activities. For example, (S)-N-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide exhibited promising effects .
- Researchers have explored related pyrrolidine derivatives for their in vitro antitubercular activity. These compounds were tested against Mycobacterium tuberculosis and Mycobacterium bovis .
- Sulfonyl fluorides, including this compound, find applications in organic synthesis. They offer concise and efficient routes to sulfonyl fluorides, which are valuable intermediates in chemical biology and drug discovery .
- Due to the stereogenicity of the pyrrolidine ring, different stereoisomers exhibit varying biological profiles. Understanding the spatial orientation of substituents is crucial for drug design .
- Researchers have explored the pharmacophore space of pyrrolidine derivatives, aiming to optimize drug candidates. The unique features of this scaffold contribute to its potential in diverse therapeutic areas .
Medicinal Chemistry and Drug Discovery
Anti-Inflammatory and Analgesic Properties
Antitubercular Activity
Sulfonyl Fluorides in Organic Synthesis
Stereochemistry and Enantioselectivity
Pharmacophore Exploration
Mechanism of Action
properties
IUPAC Name |
1-(4-fluorophenyl)sulfonyl-N-[3-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16F4N2O3S/c19-13-6-8-15(9-7-13)28(26,27)24-10-2-5-16(24)17(25)23-14-4-1-3-12(11-14)18(20,21)22/h1,3-4,6-9,11,16H,2,5,10H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXDQVRALCNHCIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(=O)NC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F4N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-fluorophenyl)sulfonyl-N-[3-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide |
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